Cas no 637751-58-7 (ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate)

• Product Name: ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate
• CAS No: 637751-58-7
• MF: C₂₅H₁₉FO₆
• MW: 434.413171052933
• CID: 5554631
• Update Time: 2025-06-08

ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[[7-[(4-fluorophenyl)methoxy]-4-oxo-4H-1-benzopyran-3-yl]oxy]benzoate
• ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate

• Inchi： 1S/C25H19FO6/c1-2-29-25(28)17-5-9-19(10-6-17)32-23-15-31-22-13-20(11-12-21(22)24(23)27)30-14-16-3-7-18(26)8-4-16/h3-13,15H,2,14H2,1H3
• InChI Key： FVWVKLZCHYWWGB-UHFFFAOYSA-N
• SMILES： C1=C(C=C2C(C(=O)C(OC3=CC=C(C=C3)C(OCC)=O)=CO2)=C1)OCC1C=CC(=CC=1)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate

Comprehensive Overview of Ethyl 4-({7-(4-Fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS No. 637751-58-7)

Ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS No. 637751-58-7) is a synthetic organic compound belonging to the chromene and benzoate families. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The presence of a fluorophenyl moiety and a chromen-4-one core makes it a promising candidate for drug development, particularly in targeting inflammatory pathways and oxidative stress-related conditions.

In recent years, researchers have explored the biological activity of chromene derivatives, with a focus on their antioxidant, anti-inflammatory, and anticancer properties. The incorporation of a 4-fluorophenyl group in this compound enhances its metabolic stability and bioavailability, making it a subject of interest in medicinal chemistry. Additionally, the ester linkage in the benzoate segment allows for further chemical modifications, enabling the development of prodrugs or targeted delivery systems.

The synthesis of ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate typically involves multi-step organic reactions, including etherification, esterification, and coupling reactions. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing demand for fluorinated compounds in drug discovery, this molecule aligns with current trends in precision medicine and personalized therapeutics.

From an industrial perspective, CAS No. 637751-58-7 is also investigated for its potential use in advanced materials, such as organic semiconductors and photoactive polymers. Its chromophore properties make it suitable for applications in optoelectronics and sensors, where light absorption and emission characteristics are critical. Researchers are particularly interested in its fluorescence behavior, which could be leveraged in bioimaging and diagnostic tools.

Environmental and sustainability considerations are also driving innovation in the use of this compound. With the rise of green chemistry, efforts are being made to optimize its synthesis to reduce waste and energy consumption. The fluorine atom in its structure poses challenges for biodegradability, prompting studies into eco-friendly derivatives and degradation pathways.

In summary, ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate represents a versatile compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique combination of fluorine and chromene functionalities positions it as a valuable building block for future innovations. As research continues, this compound is expected to play a pivotal role in addressing unmet needs in healthcare and technology.